Cas no 199786-58-8 ((5-Bromo-2-iodophenyl)methanol)

• Product Name: (5-Bromo-2-iodophenyl)methanol
• CAS No: 199786-58-8
• MF: C₇H₆BrIO
• MW: 312.930413722992
• MDL: MFCD09745850
• CID: 1006969
• PubChem ID: 15339730
• Update Time: 2025-05-19

(5-Bromo-2-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-iodophenyl)methanol
• 5-BROMO-2-IODOBENZENEMETHANOL
• (5-bromo-2-iodo-phenyl)-methanol
• (5-bromo-2-iodo-phenyl)-m-ethanol
• 2-iodo-5-bromobenzyl alcohol
• 5-bromo-(2-iodophenyl)methanol
• 5-bromo-2-iodobenzyl alcohol
• 5-bromo-2-iodobenzylic alcohol
• AGN-PC-00OXQE
• Benzenemethanol, 5-bromo-2-iodo-
• CTK8H4866
• SureCN1574764
• LBMPOOHWJBYWPY-UHFFFAOYSA-N
• AK185438
• AMY30372
• EN300-172633
• SY308177
• CS-0060203
• Z1269238357
• A1-00317
• ZHA78658
• AKOS025403749
• DTXSID50571730
• DS-10044
• SCHEMBL1574764
• 199786-58-8
• DB-217395
• MFCD09745850
• (5-bromo-2-iodo-phenyl)methanol
• Benzenemethanol,5-bromo-2-iodo
• (5-Bromo-2-iodophenyl)methanol

• MDL： MFCD09745850
• Inchi： 1S/C7H6BrIO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2
• InChI Key： LBMPOOHWJBYWPY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CO)Br

Computed Properties

• Exact Mass: 311.86467g/mol
• Monoisotopic Mass: 311.86467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.4

Experimental Properties

• PSA: 20.23000
• LogP: 2.54600

Additional information on (5-Bromo-2-iodophenyl)methanol

Introduction to (5-Bromo-2-Iodophenyl)Methanol (CAS No: 199786-58-8)

Introduction

(5-Bromo-2-Iodophenyl)Methanol, with the CAS number 199786-58-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which features a phenolic methanol group attached to a bromine and iodine-substituted aromatic ring. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

Structural Features and Synthesis

The molecular structure of (5-Bromo-2-Iodophenyl)Methanol consists of a benzene ring with bromine at the 5-position and iodine at the 2-position, along with a hydroxymethyl (-CH₂OH) group attached to the ring. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity in different chemical environments. The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution, coupling reactions, and oxidation or reduction steps to introduce the hydroxymethyl group.

Recent advancements in synthetic methodologies have enabled more efficient and selective routes to prepare (5-Bromo-2-Iodophenyl)Methanol. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions between aryl halides and alcohols or their equivalents. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

Chemical Properties and Reactivity

(5-Bromo-2-Iodophenyl)Methanol exhibits unique chemical properties due to the interplay of its functional groups. The hydroxymethyl group can participate in hydrogen bonding, which affects the compound's solubility in polar solvents and its ability to form complexes with other molecules. The bromine and iodine substituents introduce both electronic effects (electron-withdrawing via sigma bonds) and steric hindrance, which can influence reaction pathways in various chemical transformations.

Recent studies have highlighted the reactivity of this compound in cross-coupling reactions, such as Suzuki-Miyaura couplings and Heck reactions. These reactions are pivotal in constructing complex aromatic systems with high precision. For example, researchers have demonstrated that (5-Bromo-2-Iodophenyl)Methanol can serve as an effective precursor for synthesizing biaryl compounds by coupling with boronic acids or alkenes under palladium catalysis.

Applications in Medicinal Chemistry

The versatility of (5-Bromo-2-Iodophenyl)Methanol makes it an attractive candidate in drug discovery efforts. Its structure allows for easy functionalization at various positions on the aromatic ring, enabling the creation of diverse pharmacophores with potential therapeutic activity. For instance, derivatives of this compound have been explored as inhibitors of kinase enzymes, which are key targets in cancer therapy.

In a groundbreaking study published recently, scientists reported that certain analogs of (5-Bromo-2-Iodophenyl)Methanol exhibited potent inhibitory activity against protein kinase A (PKA), a critical regulator of cellular signaling pathways. These findings underscore the potential of this compound as a lead structure for developing novel anti-cancer agents.

Role in Materials Science

Beyond medicinal chemistry, (5-Bromo-2-Iodophenyl)Methanol has found applications in materials science, particularly in the synthesis of advanced materials such as polymers and coordination complexes. Its functional groups enable it to act as a versatile linker or monomer in polymerization reactions.

For example, researchers have utilized this compound as a building block for constructing stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH changes. These materials hold promise for applications in drug delivery systems and sensors.

Environmental Considerations and Safety

While (5-Bromo-2-Iodophenyl)Methanol is a valuable compound in research and industry, its handling requires careful consideration due to its potential environmental impact and toxicity profile. The presence of halogen atoms may contribute to bioaccumulation or persistence in certain environments if not properly managed.

Recent studies have focused on developing eco-friendly synthesis routes for this compound to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are increasingly being integrated into its production processes to ensure sustainability without compromising on quality or performance.

Conclusion

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